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Compound of Interest

Compound Name: BLUE DEXTRAN

Cat. No.: B1168045

Introduction

Size Exclusion Chromatography (SEC), also known as gel filtration, is a powerful technique
used to separate molecules based on their hydrodynamic size.[1][2] A critical parameter in SEC
is the void volume (Vo), which represents the volume of the mobile phase in the interstitial
space between the chromatography beads.[1][2] The void volume is the elution volume for
molecules that are completely excluded from the pores of the stationary phase.[3][4]
Determining this volume is essential for column qualification, performance verification, and the
calibration of columns for molecular weight estimation.[5][6]

Blue Dextran, a high-molecular-weight polysaccharide covalently linked to a blue dye, is
widely used as a marker for void volume determination.[5][7] Its large size ensures it is
excluded from the pores of most SEC media, and its chromophore allows for easy detection.[5]

[8]
Principle

In SEC, the stationary phase consists of porous beads.[2][3] When a sample passes through
the column, smaller molecules can diffuse into these pores, increasing their path length and
causing them to elute later.[1][2] Conversely, large molecules that cannot enter the pores are
restricted to the space between the beads (the void volume) and therefore travel a shorter
path, eluting first.[1][9]
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Blue Dextran 2000, with an average molecular weight of approximately 2,000,000 Da, is
significantly larger than the exclusion limit of most common SEC columns.[5][8] Consequently,
it is completely excluded from the pores and its elution volume (Ve) is equal to the column's
void volume (Vo).[10] By monitoring the elution of Blue Dextran, typically via UV absorbance,
the void volume can be precisely determined.[5][10] This value serves as a fundamental
parameter for calculating the partition coefficient (Kav) of other molecules and for creating
calibration curves to estimate their molecular weights.[1][6]

Diagram: Principle of Size Exclusion
Chromatography
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Result: Elution Volume = Vo
(Void Volume)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://wolfson.huji.ac.il/purification/Course92632_2014/Talks2019/1D%20SEC%202019.pdf
https://www.nottingham.ac.uk/ncmh/documents/lecture-notes/d24bt1/d24bt1andd223f9gregtuckergelfiltration.ppt
https://bitesizebio.com/28296/size-exclusion-chromatography/
https://en.wikipedia.org/wiki/Size-exclusion_chromatography
https://biofargo.com/products/blue-dextran-2000
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/182/157/a8656bul.pdf
https://cdn.gentaur.com/products/501/16312242/datasheet/bl-307p.pdf
https://www.youtube.com/watch?v=3L6o2T_O3Mc
https://m.youtube.com/watch?v=PiXQkrHddTo
https://d3.cytivalifesciences.com/prod/IFU/28951560.pdf
https://www.benchchem.com/product/b1168045#how-to-use-blue-dextran-for-void-volume-determination
https://www.benchchem.com/product/b1168045#how-to-use-blue-dextran-for-void-volume-determination
https://www.benchchem.com/product/b1168045#how-to-use-blue-dextran-for-void-volume-determination
https://www.benchchem.com/product/b1168045#how-to-use-blue-dextran-for-void-volume-determination
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1168045?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

